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Compound of Interest

Compound Name: 18:0 Azidoethyl PC

Cat. No.: B15550540

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
18:0 Azidoethyl PC, chemically known as 1,2-distearoyl-sn-glycero-3-phosphocholine (N-

azidoethyl), is a synthetically modified phospholipid that has emerged as a critical tool in

lipidomics, drug delivery, and cell imaging. Its unique structure, incorporating a reactive azide

group, allows for versatile bioconjugation through "click chemistry." This enables the

attachment of a wide array of molecules, such as fluorescent dyes, targeting ligands, and

imaging agents, to lipid bilayers with high specificity and efficiency. This guide provides an in-

depth overview of the commercial sources, physicochemical properties, and key experimental

applications of 18:0 Azidoethyl PC.

Commercial Suppliers and Product Specifications
Several reputable suppliers offer high-purity 18:0 Azidoethyl PC for research purposes. The

following table summarizes the key commercial sources and their product specifications.
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Supplier
Product
Name

Catalog
Number

Purity Form
Storage
Temperatur
e

Avanti Polar

Lipids

18:0

Azidoethyl

PC

870130P >99% Powder -20°C

Sigma-

Aldrich/Merck

18:0

azidoethyl

PC, Avanti

870130P ≥99% (TLC) Powder -20°C

BOC

Sciences

18:0

azidoethyl PC
BPG-3042 >99% White Solid -20°C

BroadPharm
18:0

azidoethyl PC
BP-23837 - - -

Physicochemical Properties of 18:0 Azidoethyl PC
A comprehensive understanding of the physicochemical properties of 18:0 Azidoethyl PC is

essential for its effective application in research.

Property Value Reference

Molecular Formula C₄₅H₈₉N₄O₈P [1]

Molecular Weight 845.18 g/mol [1]

CAS Number 2342574-09-6 [1]

Appearance White to off-white solid

Solubility Soluble in chloroform [2]

Purity >99%

Storage Conditions
Store at -20°C in a dry

environment
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Experimental Protocols and Applications
The primary utility of 18:0 Azidoethyl PC lies in its application in copper-free click chemistry,

specifically the strain-promoted azide-alkyne cycloaddition (SPAAC). This reaction allows for

the covalent attachment of molecules containing a dibenzocyclooctyne (DBCO) group to the

azide moiety on the phospholipid.

Preparation of Fluorescently Labeled Liposomes
This protocol describes the preparation of liposomes incorporating a fluorescent dye for

imaging applications.[2]

Methodology:

Preparation of Fluorescent Lipid Conjugate:

Dissolve 18:0 Azidoethyl PC in chloroform at a concentration of 5 mg/mL.

Add 1.1 molar equivalents of a DBCO-functionalized fluorescent dye (e.g., BDP 650/665

DBCO).

Stir the solution overnight at room temperature.

Monitor the reaction completion using thin-layer chromatography (TLC) with a mobile

phase of chloroform:methanol:deionized water (65:35:8). The reaction is complete when

only a single fluorescent band is visible under UV light.

Liposome Formulation (Thin Film Hydration):

In a round-bottom flask, mix the synthesized fluorescent lipid conjugate with other desired

lipids (e.g., DSPC, cholesterol) in chloroform.

Remove the chloroform under a stream of nitrogen gas to form a thin lipid film on the wall

of the flask.

Further dry the film under vacuum for at least 1 hour to remove any residual solvent.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15550540/docs?utm_src=pdf-body#a-technical-guide-to-18-0-azidoethyl-pc-for-advanced-research-applications
https://pmc.ncbi.nlm.nih.gov/articles/PMC10964212/
https://www.benchchem.com/product/b15550540/docs?utm_src=pdf-body#a-technical-guide-to-18-0-azidoethyl-pc-for-advanced-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrate the lipid film with an appropriate aqueous buffer (e.g., PBS) by vortexing or

sonication to form multilamellar vesicles (MLVs).

To obtain unilamellar vesicles (LUVs) of a defined size, subject the MLV suspension to

extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm).
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Fluorescent Lipid Synthesis

Liposome Formulation

18:0 Azidoethyl PC in Chloroform

Mix and Stir Overnight

DBCO-Functionalized Dye

TLC Monitoring

Fluorescent Lipid Conjugate

Mix with other Lipids

Incorporate into lipid mixture

Thin Film Hydration

Extrusion

Fluorescently Labeled Liposomes
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Reactants

Product18:0 Azidoethyl PC
(in Chloroform)

+

BCN-DOTA
(in Methanol)

DSPC-DOTA Conjugate
Click Reaction

(4°C, 24h)

Liposome Preparation

Surface Functionalization

Application

18:0 Azidoethyl PC

Formulate Liposome
(Thin Film Hydration/Extrusion)

Other Lipids (e.g., DSPC, Cholesterol) Drug/Imaging Agent

Click Chemistry

DBCO-Ligand
(Targeting Moiety)

Targeted Liposome

Cell/Tissue Targeting

Drug Delivery / Imaging
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15550540/docs?utm_src=pdf-body-img#a-technical-guide-to-18-0-azidoethyl-pc-for-advanced-research-applications
https://www.benchchem.com/product/b15550540?utm_src=pdf-custom-synthesis#bc-rfq
https://peg.bocsci.com/product/18-0-azidoethyl-pc-cas-2342574-09-6-363596.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10964212/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10964212/
https://www.benchchem.com/product/b15550540/docs#a-technical-guide-to-18-0-azidoethyl-pc-for-advanced-research-applications
https://www.benchchem.com/product/b15550540/docs#a-technical-guide-to-18-0-azidoethyl-pc-for-advanced-research-applications
https://www.benchchem.com/product/b15550540/docs#a-technical-guide-to-18-0-azidoethyl-pc-for-advanced-research-applications
https://www.benchchem.com/product/b15550540/docs#a-technical-guide-to-18-0-azidoethyl-pc-for-advanced-research-applications
https://www.benchchem.com/product/b15550540?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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